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Compound of Interest

5-Amino-6-methyl-1,3-
Compound Name:
dihydrobenzoimidazol-2-one

Cat. No. B112892

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of the compound identified by CAS number 67014-36-2, which is chemically
known as 5-Amino-6-methylbenzimidazolone. The information is compiled from various
sources to assist in research, development, and handling of this substance.

Chemical Identity
e CAS Number: 67014-36-2

e IUPAC Name: 5-amino-6-methyl-1,3-dihydrobenzimidazol-2-one[1]

e Synonyms: 5-Amino-6-methyl-1,3-dihydro-2H-benzimidazol-2-one, 5-Amino-6-methyl-2-
benzimidazolone, 5-Amino-6-methylbenzimidazol-2-one[2]

e Molecular Formula: CsHsaN3O[3][4]

e Molecular Weight: 163.17 g/mol [3], 163.18 g/mol [1][4][5]

Physical and Chemical Properties
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The physical and chemical properties of 5-Amino-6-methylbenzimidazolone are summarized in

the table below. These properties are essential for understanding the compound's behavior in

various experimental and industrial settings.

Property Value Source(s)
Off-white to beige powder[3],
Pale yellow crystalline
Appearance ] [31[5][6]
powder[6], Almost white to
white solid[5]
Melting Point 320-330°C[3], >256°C (dec.)[4] [31[4]
N . 215.0 £ 29.0 °C (Predicted)[4],
Boiling Point 41071
215 °C at 760 mmHg[7]
) 1.298 + 0.06 g/cm? (Predicted)
Density [4][5]

[4], 1.298 g/cm3[5]

Vapor Pressure

0.023Pa at 20°C[4], 0.151
mmHg at 25°CJ[8]

[4](8]

Flash Point

83.8°C[4]

[4]

Refractive Index

1.636[4]

[4]

Solubility Data

The solubility of a compound is a critical parameter in drug development and various chemical

processes. The available solubility data for 5-Amino-6-methylbenzimidazolone is presented

below.
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Solvent Solubility Temperature Source(s)

Water Insoluble[6] Not specified [6]

Water 1.72 g/L 19.5 °C [4]
1.282e+004 mg/L

Water 25°C [8]
(12.82 g/L)

Water 340.29 mg/L Not specified [9]

Water 28.901 mg/L Not specified [9]
May exhibit moderate -

Polar Solvents . Not specified [2]
solubility

Experimental Methodologies

Detailed experimental protocols for the determination of the physical and chemical properties of
5-Amino-6-methylbenzimidazolone are not readily available in the public domain. However, a
general workflow for characterizing a solid chemical compound is outlined below.
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General Workflow for Physical Characterization of a Solid Compound
Sample Preparation & Purity
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Caption: A generalized workflow for determining the physicochemical properties of a solid
chemical compound.

Biological Activity and Signaling Pathways

Current literature primarily identifies 5-Amino-6-methylbenzimidazolone as an intermediate in
the manufacturing of dyes and pigments.[6][10] There is no significant information available in
the searched resources to suggest its involvement in specific biological signaling pathways or
to warrant a diagrammatic representation of such. Its potential biological activities, such as
antimicrobial or anticancer properties, are mentioned as areas of interest for further research
due to its benzimidazole structure, but specific data is lacking.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5-
Amino-6-methylbenzimidazolone (CAS 67014-36-2)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112892#cas-67014-36-2-physical-
characteristics-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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